![molecular formula C11H14N4 B1609780 3-(Piperidin-4-yl)-3H-imidazo[4,5-b]pyridine CAS No. 301220-36-0](/img/structure/B1609780.png)
3-(Piperidin-4-yl)-3H-imidazo[4,5-b]pyridine
Overview
Description
3-(Piperidin-4-yl)-3H-imidazo[4,5-b]pyridine is a heterocyclic compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and material science. The compound is synthesized by several methods, and its mechanism of action and physiological effects have been extensively studied.
Scientific Research Applications
Synthesis of Bioactive Piperidine Derivatives
Piperidine derivatives are crucial in medicinal chemistry, serving as building blocks for various pharmaceuticals. The compound “3-(Piperidin-4-yl)-3H-imidazo[4,5-b]pyridine” can be used to synthesize a wide range of bioactive piperidine derivatives. These derivatives have shown promise in treating diseases due to their presence in over twenty classes of pharmaceuticals .
Development of Anticancer Agents
The piperidine moiety is a common feature in many anticancer agents. Research indicates that piperidine derivatives can inhibit cancer cell growth and metastasis. Therefore, “3-(Piperidin-4-yl)-3H-imidazo[4,5-b]pyridine” could be a precursor in developing new anticancer drugs .
Antimicrobial and Antifungal Applications
Piperidine derivatives exhibit antimicrobial and antifungal properties. As such, “3-(Piperidin-4-yl)-3H-imidazo[4,5-b]pyridine” could be utilized in creating compounds that target a variety of bacterial and fungal infections .
Neuroprotective and Anti-Alzheimer’s Research
Compounds with the piperidine structure have been associated with neuroprotective effects and are being studied as potential treatments for neurodegenerative diseases like Alzheimer’s. The subject compound may contribute to the synthesis of drugs that protect neural tissue or inhibit the progression of such diseases .
Analgesic and Anti-inflammatory Drug Development
The piperidine nucleus is often found in analgesic and anti-inflammatory drugs. “3-(Piperidin-4-yl)-3H-imidazo[4,5-b]pyridine” could be instrumental in creating new pain relief medications with fewer side effects than current options .
Pharmacological Studies of Piperidine Alkaloids
Natural piperidine alkaloids have shown various pharmacological activities, including antioxidant, antihypertensive, and antidepressant effects. Synthetic analogs derived from “3-(Piperidin-4-yl)-3H-imidazo[4,5-b]pyridine” could lead to the discovery of new drugs with similar or enhanced effects .
Mechanism of Action
Target of Action
The primary target of 3-(Piperidin-4-yl)-3H-imidazo[4,5-b]pyridine is the protein serine/threonine-protein kinase B-raf . This protein plays a significant role in regulating cell growth, and mutations in this protein have been associated with various cancers.
Mode of Action
It is known that the compound interacts with its target protein, potentially altering its function and leading to changes in cell growth and proliferation .
Result of Action
Given its target, it is likely that the compound could influence cell growth and proliferation, potentially having an impact on diseases such as cancer .
properties
IUPAC Name |
3-piperidin-4-ylimidazo[4,5-b]pyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14N4/c1-2-10-11(13-5-1)15(8-14-10)9-3-6-12-7-4-9/h1-2,5,8-9,12H,3-4,6-7H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OXMDBWQRWYRMRZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1N2C=NC3=C2N=CC=C3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14N4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20466129 |
Source
|
| Record name | 3-(Piperidin-4-yl)-3H-imidazo[4,5-b]pyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20466129 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
202.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(Piperidin-4-yl)-3H-imidazo[4,5-b]pyridine | |
CAS RN |
301220-36-0 |
Source
|
| Record name | 3-(4-Piperidinyl)-3H-imidazo[4,5-b]pyridine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=301220-36-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-(Piperidin-4-yl)-3H-imidazo[4,5-b]pyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20466129 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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